3-[(2-aminophenyl)amino]-5-(3,4-dimethoxyphenyl)-2-cyclohexen-1-one

• IUPAC Name: 3-(2-aminoanilino)-5-(3,4-dimethoxyphenyl)cyclohex-2-en-1-one
• InChI: InChI=1S/C20H22N2O3/c1-24-19-8-7-13(11-20(19)25-2)14-9-15(12-16(23)10-14)22-18-6-4-3-5-17(18)21/h3-8,11-12,14,22H,9-10,21H2,1-2H3
• InChI Key: NBXFBUYOXCGLQI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2CC(=CC(=O)C2)NC3=CC=CC=C3N)OC
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

WAY-303159 is a chemical compound that has garnered interest in various fields of scientific research

Preparation Methods

The synthesis of WAY-303159 involves several steps, including the selection of appropriate starting materials and reaction conditions. The synthetic route typically includes:

Step 1: Selection of starting materials, which are often commercially available or synthesized through known methods.

Step 2: Formation of intermediate compounds through reactions such as alkylation, acylation, or condensation.

Step 3: Final assembly of the WAY-303159 molecule through coupling reactions, purification, and characterization.

Industrial production methods may involve optimization of reaction conditions to increase yield and purity, as well as the use of scalable techniques such as continuous flow synthesis.

Chemical Reactions Analysis

WAY-303159 undergoes various chemical reactions, including:

Oxidation: Involves the addition of oxygen or removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Involves the addition of hydrogen or removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Involves the replacement of one functional group with another, using reagents such as halogens or nucleophiles.

Common reagents and conditions used in these reactions include solvents like dichloromethane, catalysts like palladium on carbon, and temperature control to optimize reaction rates. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

WAY-303159 has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its interactions with biological macromolecules and potential as a biochemical probe.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of WAY-303159 involves its interaction with specific molecular targets, such as enzymes or receptors. It may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular pathways and physiological responses. The exact molecular targets and pathways involved can vary depending on the specific application and context of use.

Comparison with Similar Compounds

WAY-303159 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include:

WAY-151693: Known for its interactions with collagenase and potential therapeutic applications.

Aspirin (Acetylsalicylic acid): A well-known anti-inflammatory agent with a different mechanism of action involving the inhibition of cyclooxygenase enzymes.